Cas no 13686-34-5 (prop-2-enyl 2,2,2-tribromoacetate)
13686-34-5 structure
Product Name:prop-2-enyl 2,2,2-tribromoacetate
CAS No:13686-34-5
MF:C5H5Br3O2
MW:336.803999662399
CID:2771943
PubChem ID:527612
Update Time:2025-04-21
prop-2-enyl 2,2,2-tribromoacetate Chemical and Physical Properties
Names and Identifiers
-
- DTXCID20286940
- DTXSID70335851
- Allyl tribromoacetate
- SCHEMBL7095889
- 13686-34-5
- prop-2-enyl 2,2,2-tribromoacetate
-
- Inchi: 1S/C5H5Br3O2/c1-2-3-10-4(9)5(6,7)8/h2H,1,3H2
- InChI Key: ZXNKJDAAUQGEPD-UHFFFAOYSA-N
- SMILES: BrC(C(=O)OCC=C)(Br)Br
Computed Properties
- Exact Mass: 335.78192g/mol
- Monoisotopic Mass: 333.78397g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 26.3Ų
prop-2-enyl 2,2,2-tribromoacetate Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
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